Cas no 2320642-37-1 (2-cyano-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide)

• Product Name: 2-cyano-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide
• CAS No: 2320642-37-1
• MF: C₁₂H₁₀N₄O₃S
• MW: 290.297800540924
• CID: 5331894
• Update Time: 2025-10-24

2-cyano-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(2-methoxypyrimidin-5-yl)benzenesulfonamide
• 2-cyano-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide

• Inchi： 1S/C12H10N4O3S/c1-19-12-14-7-10(8-15-12)16-20(17,18)11-5-3-2-4-9(11)6-13/h2-5,7-8,16H,1H3
• InChI Key： NGOLFVVHAZVBIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)(NC1=CN=C(N=C1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 459
• XLogP3: 0.7
• Topological Polar Surface Area: 113

Additional information on 2-cyano-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide

2-Cyano-N-(2-Methoxypyrimidin-5-Yl)Benzene-1-Sulfonamide (CAS No: 2320642-37-1)

The compound 2-cyano-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide (CAS No: 2320642-37-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyano group, a methoxypyrimidine moiety, and a sulfonamide functional group. Recent studies have highlighted its promising properties in the fields of drug discovery and materials science.

Structural Characteristics and Synthesis

The molecular structure of 2-cyano-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide is defined by its benzene ring substituted with a cyano group at position 1 and a sulfonamide group at position 1. The sulfonamide group is further connected to a 2-methoxypyrimidine ring system. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it an attractive candidate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and coupling reactions. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for potential industrial applications.

Applications in Drug Discovery

2-Cyano-N-(2-methoxypyrimidin-5-yl)benzene-1-sulfonamide has garnered significant attention in the pharmaceutical industry due to its potential as a lead compound in drug development. The molecule's ability to modulate key biological targets, such as kinases and proteases, has been demonstrated in recent studies. Its sulfonamide group plays a crucial role in enhancing bioavailability and stability, while the methoxypyrimidine moiety contributes to selective binding interactions.

Emerging research highlights its potential as an anti-cancer agent, particularly in targeting pathways involved in cell proliferation and apoptosis. Preclinical studies have shown promising results in inhibiting tumor growth in animal models, underscoring its potential for further development into therapeutic agents.

Role in Materials Science

Beyond pharmaceutical applications, CAS No: 2320642-37-1 has found utility in materials science, particularly in the development of advanced materials for electronic applications. The molecule's electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices.

Recent investigations have explored its ability to form self-assembled monolayers on surfaces, which could be exploited for creating high-performance sensors and nanoscale devices. Its compatibility with various surface chemistries makes it a versatile building block for material design.

Toxicological and Environmental Considerations

As with any novel chemical entity, understanding the toxicological profile of CAS No: 2320642-37-1 is crucial for ensuring safe handling and application. Recent toxicity studies indicate that the compound exhibits low acute toxicity when administered at typical experimental doses. However, long-term exposure studies are still required to fully assess its safety profile.

In terms of environmental impact, the compound demonstrates moderate biodegradability under standard test conditions. Researchers are exploring strategies to enhance its environmental fate through modifications to its structure or by employing green chemistry principles during synthesis.

Future Directions and Research Opportunities

The future of CAS No: 232064₂₂₃₇₁ lies in continued exploration of its biological and chemical properties. Ongoing research aims to uncover new applications across diverse fields, including diagnostics, therapeutics, and advanced materials.

Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design and high-throughput screening, researchers can accelerate the discovery of novel applications for this compound.

Conclusion

In Summary